N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[(4-oxo-3H-phthalazin-1-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H19N3O2S/c23-17-14-7-2-1-6-13(14)15(21-22-17)12-20-18(24)19(9-3-4-10-19)16-8-5-11-25-16/h1-2,5-8,11H,3-4,9-10,12H2,(H,20,24)(H,22,23)
• InChI Key: GFGOLNUOKRPQCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H19N3O2S and its molecular weight is 353.44. The purity is usually 95%.
BenchChem offers high-quality N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including thiazinanes and their isomeric forms, are significant in pharmaceutical research. They are essential for developing highly potent drugs for disease treatment, such as anti-HIV and anti-AIDS medications. The synthetic approaches and chemical reactivity of thiazinane derivatives are crucial in this field, highlighting the importance of compounds like N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Hassan et al., 2020).

Anticancer Research

The synthesis of various heterocyclic derivatives is pivotal in cancer research. Compounds like N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide have shown potential as anticancer agents. Their ability to induce apoptosis and inhibit cancer cell migration and invasion is vital. This includes the inhibition of specific kinase signaling pathways in cancer cells, suggesting the promise of such compounds in developing new cancer treatments (Chakravarti et al., 2014).

Antimicrobial and Antitubercular Activity

The synthesis of novel quinoline incorporated 1,3-thiazinan-4-one derivatives shows significant potential in antimicrobial and antitubercular activity. These derivatives, related to N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, have demonstrated efficacy against various bacterial strains and Mycobacterium tuberculosis. Their role in addressing infectious diseases is a critical area of ongoing research (Umamatheswari & Sankar, 2017).